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Get Quote

Executive Summary
Sardomozide (also known as CGP 48664 or SAM486A) is a potent, selective, and

metabolically stable inhibitor of S-adenosylmethionine decarboxylase (SAMDC/AMD1).

In the context of MYC-driven cancers (e.g., Burkitt lymphoma, Neuroblastoma, MYC-amplified

solid tumors), Sardomozide exploits a critical metabolic vulnerability. The MYC oncoprotein

directly transactivates enzymes in the polyamine biosynthetic pathway (ODC1 and AMD1),

creating a state of "polyamine addiction" required to sustain high proliferation rates and

oncogenic translation. Sardomozide blocks this pathway at the AMD1 node, preventing the

conversion of putrescine to spermidine and spermine. This blockade leads to the depletion of

higher polyamines essential for eIF5A hypusination, resulting in translational arrest and

apoptosis in MYC-overexpressing cells.

Mechanistic Rationale: The MYC-Polyamine Axis
To understand Sardomozide’s efficacy, one must map its interference with MYC-driven

metabolic reprogramming.

The MYC Feed-Forward Loop
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MYC acts as a master regulator of ribosome biogenesis and protein synthesis. To support this,

MYC upregulates:

ODC1 (Ornithine Decarboxylase): Converts Ornithine

Putrescine.

AMD1 (SAMDC): Decarboxylates S-adenosylmethionine (SAM) to decarboxylated SAM

(dcSAM), the aminopropyl donor required to convert Putrescine

Spermidine

Spermine.[1]

Sardomozide Mechanism of Action
Sardomozide acts as a competitive inhibitor of AMD1. Unlike earlier inhibitors like MGBG

(which caused severe mitochondrial toxicity), Sardomozide is highly specific for AMD1.

Primary Effect: Rapid depletion of intracellular Spermidine and Spermine.[2]

Secondary Effect (The "Pile-up"): Because MYC continues to drive ODC1, the inhibition of

AMD1 causes a massive accumulation of the upstream substrate, Putrescine.

Terminal Consequence: Spermidine is the obligate substrate for the post-translational

modification (hypusination) of eIF5A.[3] Loss of hypusinated eIF5A stalls the translation of

proline-rich motifs, triggering a stress response that MYC-driven cells cannot survive.

Pathway Visualization
The following diagram illustrates the MYC-driven polyamine pathway and the specific blockade

point of Sardomozide.
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Caption: Sardomozide inhibits AMD1, blocking the MYC-driven flux from Putrescine to

Spermidine/Spermine.

Biological Activity & Efficacy Data[4][5][6][7][8][9]
Sardomozide exhibits potent antiproliferative activity, particularly in cells with high polyamine

biosynthetic rates.
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In Vitro Potency (IC50)
The following table summarizes the inhibitory concentration (IC50) of Sardomozide across

relevant models. Note the nanomolar affinity for the enzyme itself versus the micromolar

concentration required for cellular growth inhibition (due to uptake dynamics).

Target / Cell Line Model Type IC50 / Ki Biological Effect

Rat Liver SAMDC Enzymatic Assay 5 nM
Direct enzyme

inhibition

T24
Bladder Carcinoma

(MYC+)
0.71 µM Growth arrest

L1210 Murine Leukemia 0.3 - 1.0 µM Polyamine pool shift

SK-MEL-24 Melanoma ~0.5 µM Apoptosis induction

MCF-7 Breast Cancer 0.1 - 0.5 µM Cytostasis

Biomarker Response Profile
Upon treatment with Sardomozide (1–3 µM for 24–48 hours), MYC-driven cells exhibit a

characteristic "signature" of SAMDC inhibition:

SAMDC Protein Stabilization: Paradoxically, the amount of SAMDC protein increases

significantly (5–20 fold) because the inhibitor stabilizes the enzyme against proteasomal

degradation, even though the enzyme is catalytically inactive.

Putrescine Spike: Intracellular putrescine levels increase 10-fold to 50-fold.

Spermidine/Spermine Drop: Pools are depleted to <10% of control levels.[4]

Experimental Protocols
To validate Sardomozide activity in your specific MYC-driven model, use the following self-

validating protocols.

Protocol A: Cellular IC50 & Viability Assay
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Objective: Determine the sensitivity of a MYC-high cell line (e.g., Raji or Kelly) vs. a MYC-low

control.

Preparation: Dissolve Sardomozide (dihydrochloride salt) in sterile water or PBS to a 10 mM

stock. Store at -20°C.

Seeding: Seed cells in 96-well plates.

Suspension (Lymphoma): 10,000 cells/well.

Adherent (Neuroblastoma): 3,000 cells/well.

Treatment: After 24h, treat with serial dilutions of Sardomozide (0.01 µM to 10 µM).

Control: Vehicle (PBS) only.

Rescue Control: Co-treat one set of wells with Spermidine (5 µM). If Sardomozide toxicity

is on-target (polyamine depletion), Spermidine supplementation MUST rescue the cells.

Readout: Assess viability at 72 hours using CellTiter-Glo (ATP) or AlamarBlue.

Validation: The IC50 should shift >100-fold in the Spermidine rescue condition.

Protocol B: Western Blot for Target Engagement
Objective: Confirm mechanism by observing SAMDC stabilization.

Treatment: Treat cells with 1 µM Sardomozide for 24 and 48 hours.

Lysis: Lyse in RIPA buffer containing protease inhibitors.

Blotting:

Primary Ab: Anti-AMD1 (SAMDC).

Loading Control: Anti-Beta-Actin or Anti-Vinculin.

MYC Check: Anti-c-MYC (to confirm driver status).
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Expected Result: A massive accumulation of SAMDC protein band (~32 kDa pro-enzyme or

processed subunits) in treated cells compared to control, despite loss of activity.

Protocol C: LC-MS Polyamine Profiling (Gold Standard)
Objective: Quantify the "Putrescine Spike" and "Spermidine Drop."

Extraction: Pellet

cells. Wash with PBS. Resuspend in 100 µL 0.1 M Perchloric Acid (HClO4) or 5%
Trichloroacetic Acid (TCA).

Dansylation (Optional for HPLC): Derivatize with dansyl chloride if using UV detection. For

LC-MS, use direct injection or benzoyl chloride derivatization.

Standard Curve: Run standards for Putrescine, Spermidine, Spermine, and internal standard

(1,6-diaminohexane).

Analysis:

Sardomozide Effect: Putrescine > 1000% Control; Spermidine < 20% Control.

Translational Considerations
Combination Strategies
Sardomozide as a monotherapy induces compensatory upregulation of ODC1 (driven by

MYC). Therefore, synergistic combinations are highly recommended:

Sardomozide + DFMO (Eflornithine): DFMO inhibits ODC1. The dual blockade prevents the

compensatory Putrescine spike and achieves "total polyamine depletion."

Sardomozide + Polyamine Transport Inhibitors (e.g., AMXT 1501): Prevents the tumor from

scavenging polyamines from the microenvironment (a common resistance mechanism).

In Vivo Dosing (Murine Models)
Route: Intraperitoneal (i.p.) or Subcutaneous (s.c.).
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Dose: 0.5 mg/kg to 5.0 mg/kg daily.

Vehicle: PBS or Saline.

Toxicity: Monitor for weight loss. Sardomozide is generally less toxic to mitochondria than

MGBG, but polyamine depletion affects rapidly dividing gut epithelium.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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